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Introduction

3-[4-(acetylamino)phenyl]acrylic acid, also known as N-acetyl-p-coumaric acid, is a molecule
of significant interest in the fields of medicinal chemistry and materials science. As a derivative
of p-coumaric acid, a widespread natural phenolic compound, it possesses a structural scaffold
that imparts both biological activity and potential for polymerization. The presence of the acrylic
acid moiety, the aromatic ring, and the acetylamino group creates a unique combination of
physicochemical properties that are crucial to understand for its application. For instance,
acrylic acid derivatives are widely used in the development of novel drug delivery systems due
to their biocompatibility and pH-sensitive nature.[1][2][3][4] The acetylamino substitution can
modulate the electronic and lipophilic character of the molecule, potentially influencing its
pharmacokinetic and pharmacodynamic profiles.

This application note provides a comprehensive set of protocols for the thorough
physicochemical characterization of 3-[4-(acetylamino)phenyl]acrylic acid. The
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methodologies detailed herein are designed to be robust and self-validating, providing
researchers, scientists, and drug development professionals with a reliable guide to ascertain
the identity, purity, and key properties of this compound. The rationale behind each
experimental choice is explained to provide a deeper understanding of the characterization
process.

Physicochemical Properties

A summary of the key physicochemical properties of 3-[4-(acetylamino)phenyl]acrylic acid is
presented in Table 1.

Property Value Source
Molecular Formula C11H11NOs [5][6]
Molecular Weight 205.21 g/mol [51[6]
CAS Number 7152-04-7 [5]1[6]
Appearance Solid

Purity >95% (typical) [6]

Experimental Characterization Workflow

The comprehensive characterization of 3-[4-(acetylamino)phenyl]acrylic acid involves a
multi-technique approach to unambiguously determine its structure, purity, and thermal
properties. The logical flow of this characterization process is depicted in the diagram below.
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Figure 1: Experimental Workflow for Characterization
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Caption: A logical workflow for the comprehensive characterization of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is the most powerful technique for the
unambiguous structural elucidation of organic molecules in solution. For 3-[4-
(acetylamino)phenyl]acrylic acid, *H and 3C NMR will confirm the presence and connectivity
of all protons and carbons in the molecule. The choice of a deuterated solvent like DMSO-ds is
crucial as it can dissolve the compound and its residual proton signals do not obscure key
analyte signals. Following established guidelines for reporting NMR data is essential for

reproducibility and scientific rigor.[7]
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Protocol for *H and *3C NMR

e Sample Preparation:
o Accurately weigh 5-10 mg of 3-[4-(acetylamino)phenyl]acrylic acid.
o Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-ds).
o Transfer the solution to a clean, dry 5 mm NMR tube.
e Instrument Parameters:
o Spectrometer: 400 MHz or higher field strength spectrometer.
o Nuclei: *H and 3C.
o Temperature: Ambient probe temperature (e.g., 298 K).

o 'H NMR:

Pulse Program: Standard single pulse.

Spectral Width: -2 to 12 ppm.

Number of Scans: 16-32.

Relaxation Delay: 1-2 seconds.

o 13C NMR:

Pulse Program: Proton-decoupled single pulse (e.g., zgpg30).

Spectral Width: -10 to 200 ppm.

Number of Scans: 1024 or more, depending on concentration.

Relaxation Delay: 2-5 seconds.

o Data Processing and Analysis:
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o Apply Fourier transformation to the acquired free induction decays (FIDs).

o Phase and baseline correct the spectra.

o Calibrate the *H spectrum using the residual solvent peak of DMSO-ds (& ~2.50 ppm) and

the 13C spectrum (o ~39.52 ppm).

o Integrate the peaks in the *H spectrum.

o Assign the chemical shifts (d) in parts per million (ppm) and report coupling constants (J)

in Hertz (Hz).

Expected Spectral Features:

'H NMR (Expected 9,

Feature Lo 13C NMR (Expected 0)
Multiplicity, J)
Acetyl CHs ~2.1s ~24
o ~6.4d,J=16Hz;~7.5d,J =
Vinylic CH ~118, ~142
16 Hz
) ~7.6d,J=85Hz;~7.7d,J =
Aromatic CH ~118, ~130
8.5 Hz
Amide NH ~10.2 s (broad)
Carboxylic OH ~12.3 s (broad)
Carbonyl C=0 (Amide) ~168
Carbonyl C=0 (Acid) ~167
Aromatic C (quaternary) ~125, ~140

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry is indispensable for determining the molecular

weight of a compound, thereby confirming its elemental composition. Electrospray ionization

(ESI) is a soft ionization technique well-suited for polar molecules like 3-[4-

(acetylamino)phenyl]acrylic acid, as it minimizes fragmentation and primarily produces the
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protonated molecule [M+H]* or the deprotonated molecule [M-H]~. High-resolution mass
spectrometry (HRMS) provides highly accurate mass measurements, allowing for the
determination of the molecular formula.

Protocol for ESI-MS

e Sample Preparation:

o Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or
acetonitrile) at a concentration of approximately 1 mg/mL.

o Dilute the stock solution to a final concentration of 1-10 pg/mL with the mobile phase.

 Instrument Parameters (Direct Infusion):

(¢]

Mass Spectrometer: ESI-TOF or ESI-Orbitrap for high resolution.
o lonization Mode: Positive and negative ion modes should be tested.

o Solvent: A mixture of methanol or acetonitrile with water (e.g., 50:50 v/v) containing a
small amount of formic acid (0.1% for positive mode) or ammonium hydroxide (0.1% for
negative mode) to promote ionization.

o Infusion Flow Rate: 5-10 pL/min.
o Capillary Voltage: 3-4 kV.

o Drying Gas (N2) Flow and Temperature: Optimize according to the instrument
manufacturer's recommendations.

o Data Analysis:
o Acquire the mass spectrum over a relevant m/z range (e.g., 100-500).
o Identify the molecular ion peak ([M+H]* or [M-H]").

o For HRMS, compare the measured accurate mass to the theoretical mass of the expected
molecular formula (C11H11NOs). The mass error should be within 5 ppm.
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Expected Results:
o Positive Mode [M+H]*: Theoretical m/z = 206.0761

e Negative Mode [M-H]~: Theoretical m/z = 204.0612

High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: HPLC is the gold standard for assessing the purity of a compound. A
reversed-phase method using a C18 column is a common and effective starting point for
molecules with moderate polarity like 3-[4-(acetylamino)phenyl]acrylic acid. The addition of
an acid (e.g., phosphoric acid or trifluoroacetic acid) to the mobile phase is critical to suppress
the ionization of the carboxylic acid group, ensuring good peak shape and reproducible
retention times.[8]

Protocol for HPLC-UV Purity Analysis

e Sample and Standard Preparation:

o Prepare a stock solution of the sample in the mobile phase or a compatible solvent (e.g.,
methanol/water) at 1 mg/mL.

o Create a series of dilutions for linearity assessment if quantification is needed.

o Chromatographic Conditions:

[e]

HPLC System: A standard HPLC system with a UV detector.

[e]

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um particle size).

o

Mobile Phase: A gradient of water with 0.1% phosphoric acid (A) and acetonitrile with
0.1% phosphoric acid (B).

o

Gradient: Start with a low percentage of B (e.g., 10%) and increase to a high percentage
(e.g., 90%) over 15-20 minutes.

Flow Rate: 1.0 mL/min.

o
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o Column Temperature: 25-30 °C.
o Injection Volume: 10-20 pL.

o Detection: UV detector set at the wavelength of maximum absorbance (A_max),
determined from UV-Vis spectroscopy.

o Data Analysis:
o Integrate the peak area of the main component and any impurities.

o Calculate the purity of the sample as the percentage of the main peak area relative to the
total peak area.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Expertise & Experience: UV-Vis spectroscopy provides information about the electronic
transitions within a molecule and is useful for quantitative analysis and for determining the
optimal wavelength for HPLC detection. The chromophore in 3-[4-
(acetylamino)phenyl]acrylic acid, consisting of the conjugated system of the aromatic ring
and the acrylic acid moiety, is expected to have a strong absorbance in the UV region. The
solvent can influence the position and intensity of the absorption maxima, so it is important to
report the solvent used. For similar compounds like p-coumaric acid, A_max values have been
reported around 290-310 nm.[9][10]

Protocol for UV-Vis Spectroscopy

e Sample Preparation:

o Prepare a stock solution of the compound in a UV-transparent solvent (e.g., ethanol or
methanol) at a concentration of approximately 100 pg/mL.[11]

o Prepare a dilution to obtain an absorbance value between 0.2 and 0.8 AU.
e Instrument Parameters:

o Spectrophotometer: A double-beam UV-Vis spectrophotometer.
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o Scan Range: 200-400 nm.[11]
o Blank: Use the same solvent as used for the sample.

o Cuvette: 1 cm path length quartz cuvette.

e Data Analysis:
o Record the absorption spectrum.

o Determine the wavelength of maximum absorbance (A_max).

Thermal Analysis (DSCITGA)

Expertise & Experience: Thermal analysis, including Differential Scanning Calorimetry (DSC)
and Thermogravimetric Analysis (TGA), provides critical information about the thermal stability,
melting point, and decomposition profile of a material.[12] For a crystalline solid, DSC will show
a sharp endothermic peak corresponding to its melting point. TGA will indicate the temperature
at which the compound begins to decompose. This information is vital for determining
appropriate storage and processing conditions. The thermal behavior of acrylic acid-containing
polymers has been extensively studied, providing a basis for interpreting the data for this
monomer.[13][14]

Protocol for DSCITGA

o Sample Preparation:

o Accurately weigh 3-5 mg of the sample into an aluminum DSC pan or a ceramic TGA pan.
e Instrument Parameters:

o Instrument: A simultaneous DSC-TGA instrument or separate instruments.

o Temperature Program: Heat the sample from ambient temperature (e.g., 30 °C) to a
temperature above its expected decomposition point (e.g., 400 °C) at a constant heating
rate (e.g., 10 °C/min).

o Atmosphere: Inert atmosphere (e.g., nitrogen) at a flow rate of 20-50 mL/min.
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o Data Analysis:

o DSC: Determine the onset and peak temperatures of any endothermic or exothermic
events. The sharp endotherm will correspond to the melting point.

o TGA: Determine the onset temperature of decomposition (the temperature at which
significant weight loss begins). Report the percentage of weight loss at different
temperatures.

Conclusion

The protocols outlined in this application note provide a robust framework for the
comprehensive characterization of 3-[4-(acetylamino)phenyl]acrylic acid. By employing a
combination of spectroscopic, chromatographic, and thermal analysis techniques, researchers
can confidently verify the identity, purity, and key physicochemical properties of this important
molecule. Adherence to these detailed methodologies will ensure the generation of high-quality,
reliable data essential for applications in drug discovery, development, and materials science.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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